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Compound of Interest

Compound Name: PD173955

Cat. No.: B1684432

This guide provides immediate and essential safety and logistical information for the proper
handling and disposal of PD173955 in a laboratory setting. The following procedural guidance
is designed to ensure the safety of researchers and compliance with standard laboratory
practices.

Chemical and Physical Properties

A summary of the key properties of PD173955 is provided below for easy reference.

Property Value Reference
CAS Number 260415-63-2 [1]
Molecular Formula C21H16CI2N4OS [1]
Molecular Weight 443.35 g/mol [1]

ICso for Src 22 nM [21[3][4]
Solubility in DMSO 12 mg/mL (27.07 mM) [3]

Storage (Powder) -20°C for 3 years [3]

Storage (in Solvent) -80°C for 1 year [3]

Pre-Disposal Safety and Handling
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Before beginning any disposal procedures, it is crucial to handle PD173955 with appropriate

care.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling PD173955. This includes:

o Chemical-resistant gloves
o Safety goggles
e Alaboratory coat

Work Area: Conduct all handling and disposal preparations in a well-ventilated area, preferably
within a chemical fume hood to avoid inhalation of any dust or aerosols.[5]

Spill Management: In the event of a spill, cover the spillage with a suitable absorbent material.
[5] Using non-sparking tools, collect the material and place it in an appropriate, sealed
container for disposal.[5] Following the removal of the spilled material, decontaminate the spill
site.[5]

Step-by-Step Disposal Protocol

As specific disposal instructions for PD173955 are not readily available, the following general
procedure for the disposal of chemical waste from a research laboratory should be followed.
These steps are based on standard laboratory safety guidelines.

e Segregation: Do not mix PD173955 waste with other types of waste. It should be segregated
as chemical waste.

¢ Waste Container:

o Solid Waste: Place solid PD173955 waste (e.g., contaminated consumables such as
pipette tips, tubes, and gloves) into a designated, leak-proof, and clearly labeled
hazardous waste container.[6][7]

o Liquid Waste: Collect liquid waste containing PD173955 (e.g., unused solutions) in a
separate, sealed, and properly labeled hazardous waste container.[8][9] Ensure the
container is compatible with the solvent used (e.g., DMSO).
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o Labeling: Clearly label the waste container with "Hazardous Waste," the name of the
chemical (PD173955), the concentration, the solvent, and the date of accumulation.

o Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials, awaiting pickup by a licensed waste management company.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health & Safety (EH&S) office or a certified hazardous waste disposal
contractor.[10] All waste must be disposed of in accordance with local, state, and federal
regulations.[10] Do not dispose of PD173955 down the drain or in the regular trash.[10]

Experimental Workflow for Handling and Disposal

The following diagram illustrates the standard workflow for handling and disposing of
PD173955 in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1684432?utm_src=pdf-body
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1716.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1716.pdf
https://www.benchchem.com/product/b1684432?utm_src=pdf-body
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1716.pdf
https://www.benchchem.com/product/b1684432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

é Chemical Handling A
Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)
Handle in a Ventilated Area
(Chemical Fume Hood)

Prepare Solutions and
Perform Experiment
- )

Waste Collectlon & Segregatlon

Segregate Solid Waste Segregate Liquid Waste
(e.g., contaminated tips, gloves) (e.g., unused solutions)

4 Dics

;posal Procedure

Place in Labeled
Hazardous Waste Container
Store in Designated
Secure Area

Arrange for Pickup by
Licensed Waste Management

Final Disposal via
EH&S or Contractor

Click to download full resolution via product page

N J

Caption: Workflow for the safe handling and disposal of PD173955.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
PD173955]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684432#pd173955-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1684432?utm_src=pdf-custom-synthesis
https://dcchemicals.com/product_show-PD173955.html?datasheet=datasheet
https://www.medchemexpress.com/PD173955.html
https://www.targetmol.com/compound/PD173955
https://www.selleckchem.com/products/pd173955.html
https://resources.tocris.com/pdfs/archive/321792msds.pdf
https://www.cpp.edu/ehs/all-pdfs/lab-safety-forms/guide-sheet-biological-waste-disposal.pdf
https://vpr.tamu.edu/wp-content/uploads/2024/12/Biohazardous-Waste-Disposal-Guidelines-Texas-AandM-final.pdf
https://www.ars.usda.gov/ARSUserFiles/80000000/SHE/medwastedisposal0208.pdf
https://www.unh.edu/research/research/complianceehs/environmental-health-safety/hazardous-materials-management/biohazardous-waste/biohazardous-waste-disposal-procedures
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1716.pdf
https://www.benchchem.com/product/b1684432#pd173955-proper-disposal-procedures
https://www.benchchem.com/product/b1684432#pd173955-proper-disposal-procedures
https://www.benchchem.com/product/b1684432#pd173955-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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